Cas no 1197852-65-5 (1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide
• CAS No: 1197852-65-5
• MF: C₁₃H₁₀FN₃O₂S
• MW: 291.300804615021
• MDL: MFCD13569754
• CID: 4783928
• Update Time: 2026-02-27

1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide
• N-(4-fluorophenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluorophenyl)-amide
• Z786101996

• MDL： MFCD13569754
• Inchi： 1S/C13H10FN3O2S/c14-9-3-5-10(6-4-9)17-20(18,19)12-8-16-13-11(12)2-1-7-15-13/h1-8,17H,(H,15,16)
• InChI Key： IMPUIAZZTFMPNC-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C1=CC=CN=2)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• XLogP3: 1.9
• Topological Polar Surface Area: 83.2

Additional information on 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide

Comprehensive Overview of 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide (CAS No. 1197852-65-5)

The compound 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide (CAS No. 1197852-65-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolopyridine core coupled with a sulfonamide moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and other enzyme modulators. The presence of the 4-fluoro-phenyl group further enhances its binding affinity, making it a promising candidate for therapeutic development.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide has surged due to their versatility in medicinal chemistry. A growing number of studies highlight its role in the design of small-molecule drugs, particularly for oncology and neurology. The compound's CAS No. 1197852-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its sulfonamide derivative properties align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in forums and research papers, as they are critical for achieving high yields and purity. The compound's fluorinated aromatic ring also contributes to its metabolic stability, a key consideration in pharmacokinetics. This attribute is increasingly important as researchers focus on improving drug half-lives and reducing off-target effects.

The rise of computational chemistry and machine learning in drug development has further amplified interest in CAS No. 1197852-65-5. Predictive modeling tools often utilize such compounds to validate algorithms for molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These applications are frequently searched by chemists and data scientists, underscoring the compound's interdisciplinary appeal. Moreover, its pyrrolopyridine scaffold is a common motif in FDA-approved drugs, reinforcing its practical significance.

Another area of interest is the compound's potential in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes for 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide, such as microwave-assisted reactions or catalytic hydrogenation. These methods align with global sustainability goals and are often highlighted in industry conferences. The compound's sulfonic acid amide group also offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening.

In summary, 1H-Pyrrolo[2,3-b]pyridine-3-sulfonic acid (4-fluoro-phenyl)-amide (CAS No. 1197852-65-5) is a multifaceted compound with broad applications in modern chemistry and drug discovery. Its structural features, combined with emerging technologies like AI-driven drug design and sustainable synthesis, position it as a key player in future scientific advancements. As research continues to evolve, this compound is likely to remain a focal point for innovation in both academia and industry.